N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]pentanamide

• IUPAC Name: N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]pentanamide
• InChI: InChI=1S/C13H21N3OS/c1-2-3-8-11(17)14-13-16-15-12(18-13)9-10-6-4-5-7-10/h10H,2-9H2,1H3,(H,14,16,17)
• InChI Key: VCSOZWLVRYYIHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=NN=C(S1)CC2CCCC2
• Molecular Formula: C13H21N3OS
• Molecular Weight: 267.39 g/mol

Description

N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]pentanamide is a chemical compound that belongs to the class of thiadiazoles. Thiadiazoles are heterocyclic compounds containing a five-membered ring with two nitrogen atoms and one sulfur atom. This specific compound is characterized by the presence of a cyclopentylmethyl group attached to the thiadiazole ring and a pentanamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]pentanamide typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of cyclopentylmethyl hydrazine with carbon disulfide to form the intermediate 5-(cyclopentylmethyl)-1,3,4-thiadiazole-2-thiol. This intermediate is then reacted with pentanoyl chloride to yield the final product, this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]pentanamide can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form corresponding amines or thiols.

Substitution: The amide group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines, alcohols, or thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or thiols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]pentanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]pentanamide involves its interaction with specific molecular targets. The thiadiazole ring can interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The cyclopentylmethyl group and pentanamide moiety can enhance the binding affinity and specificity of the compound towards its targets.

Comparison with Similar Compounds

Similar Compounds

• N-cyclopentyl-5-methyl-1,3,4-thiadiazol-2-amine
• 5-cyclohexyl-1,3,4-thiadiazol-2-amine
• 5-cyclopropyl-1,3,4-thiadiazol-2-amine

Uniqueness

N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]pentanamide is unique due to the presence of both the cyclopentylmethyl group and the pentanamide moiety. This combination provides distinct chemical and biological properties, making it a valuable compound for various applications.